Cas no 649766-86-9 (2-Butenoic acid, 2-[(phenylthio)methyl]-, methyl ester)

• Product Name: 2-Butenoic acid, 2-[(phenylthio)methyl]-, methyl ester
• CAS No: 649766-86-9
• MF: C₁₂H₁₄O₂S
• MW: 222.303362369537
• CID: 409724
• PubChem ID: 71377562
• Update Time: 2025-04-19

2-Butenoic acid, 2-[(phenylthio)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-[(phenylthio)methyl]-, methyl ester
• methyl 2-(phenylsulfanylmethyl)but-2-enoate
• 649766-86-9
• DTXSID90800197
• Methyl 2-[(phenylsulfanyl)methyl]but-2-enoate

• Inchi： 1S/C12H14O2S/c1-3-10(12(13)14-2)9-15-11-7-5-4-6-8-11/h3-8H,9H2,1-2H3
• InChI Key： KVTPRGRNGUJHDB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(C(=O)OC)=CC

Computed Properties

• Exact Mass: 222.07152
• Monoisotopic Mass: 222.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3